Cas no 1000513-61-0 (4-Fluoro-3,5-dimethylphenylacetonitrile)

4-Fluoro-3,5-dimethylphenylacetonitrile structure

1000513-61-0 structure

Product Name:4-Fluoro-3,5-dimethylphenylacetonitrile

CAS No:1000513-61-0

MF:C₁₀H₁₀FN

MW:163.191505908966

MDL:MFCD09832374

CID:4558429

Update Time:2023-08-09

4-Fluoro-3,5-dimethylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-FLUORO-3,5-DIMETHYLPHENYLACETONITRILE
- 2-(4-fluoro-3,5-dimethylphenyl)acetonitrile
- 4-Fluoro-3,5-dimethylphenylacetonitrile
- MDL： MFCD09832374
- Inchi： 1S/C10H10FN/c1-7-5-9(3-4-12)6-8(2)10(7)11/h5-6H,3H2,1-2H3
- InChI Key： DYKROXSOTOZSPT-UHFFFAOYSA-N
- SMILES： FC1=C(C)C=C(CC#N)C=C1C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 181
XLogP3: 2.4
Topological Polar Surface Area: 23.8

4-Fluoro-3,5-dimethylphenylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F107250-250mg	4-Fluoro-3,5-dimethylphenylacetonitrile	1000513-61-0		250mg	$ 160.00	2022-06-05
TRC	F107250-500mg	4-Fluoro-3,5-dimethylphenylacetonitrile	1000513-61-0		500mg	$ 270.00	2022-06-05
abcr	AB263747-1 g	4-Fluoro-3,5-dimethylphenylacetonitrile; 96%	1000513-61-0		1g	€137.90	2023-04-27
abcr	AB263747-5 g	4-Fluoro-3,5-dimethylphenylacetonitrile; 96%	1000513-61-0		5g	€426.30	2023-04-27
Apollo Scientific	PC302216-1g	4-Fluoro-3,5-dimethylphenylacetonitrile	1000513-61-0	95%	1g	£55.00	2025-02-21
Apollo Scientific	PC302216-5g	4-Fluoro-3,5-dimethylphenylacetonitrile	1000513-61-0	95%	5g	£217.00	2025-02-21
abcr	AB263747-1g	4-Fluoro-3,5-dimethylphenylacetonitrile, 95%; .	1000513-61-0	95%	1g	€137.70	2025-03-19
abcr	AB263747-5g	4-Fluoro-3,5-dimethylphenylacetonitrile, 95%; .	1000513-61-0	95%	5g	€425.40	2025-03-19
1PlusChem	1P00H9LE-1g	4-Fluoro-3,5-dimethylphenylacetonitrile	1000513-61-0	95%	1g	$172.00	2025-02-28
1PlusChem	1P00H9LE-5g	4-Fluoro-3,5-dimethylphenylacetonitrile	1000513-61-0	95%	5g	$647.00	2025-02-28

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2. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

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4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

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